Cas no 2138272-68-9 (6-(Cyclopropylmethyl)-3-ethyl-[1,2]oxazolo[5,4-b]pyridin-4-ol)

6-(Cyclopropylmethyl)-3-ethyl-[1,2]oxazolo[5,4-b]pyridin-4-ol is a heterocyclic compound featuring a fused oxazole-pyridine core with cyclopropylmethyl and ethyl substituents. Its unique structure imparts potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The cyclopropylmethyl group may enhance metabolic stability, while the oxazolo[5,4-b]pyridine framework offers opportunities for selective interactions with biological targets. The presence of a hydroxyl group at the 4-position allows for further functionalization, making it a versatile intermediate in synthetic applications. This compound is of interest for researchers exploring novel pharmacophores or probing structure-activity relationships in drug discovery.
6-(Cyclopropylmethyl)-3-ethyl-[1,2]oxazolo[5,4-b]pyridin-4-ol structure
2138272-68-9 structure
Product Name:6-(Cyclopropylmethyl)-3-ethyl-[1,2]oxazolo[5,4-b]pyridin-4-ol
CAS No:2138272-68-9
MF:C12H14N2O2
MW:218.251762866974
CID:6148082
PubChem ID:165446697
Update Time:2025-10-12

6-(Cyclopropylmethyl)-3-ethyl-[1,2]oxazolo[5,4-b]pyridin-4-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-700687
    • 2138272-68-9
    • 6-(cyclopropylmethyl)-3-ethyl-[1,2]oxazolo[5,4-b]pyridin-4-ol
    • 6-(Cyclopropylmethyl)-3-ethyl-[1,2]oxazolo[5,4-b]pyridin-4-ol
    • Inchi: 1S/C12H14N2O2/c1-2-9-11-10(15)6-8(5-7-3-4-7)13-12(11)16-14-9/h6-7H,2-5H2,1H3,(H,13,15)
    • InChI Key: XHDHTDZPDYPCDQ-UHFFFAOYSA-N
    • SMILES: O1C2=C(C(CC)=N1)C(C=C(CC1CC1)N2)=O

Computed Properties

  • Exact Mass: 218.105527694g/mol
  • Monoisotopic Mass: 218.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 55.1Ų

6-(Cyclopropylmethyl)-3-ethyl-[1,2]oxazolo[5,4-b]pyridin-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-700687-1.0g
6-(cyclopropylmethyl)-3-ethyl-[1,2]oxazolo[5,4-b]pyridin-4-ol
2138272-68-9
1g
$0.0 2023-06-07

Additional information on 6-(Cyclopropylmethyl)-3-ethyl-[1,2]oxazolo[5,4-b]pyridin-4-ol

6-(Cyclopropylmethyl)-3-ethyl-[1,2]oxazolo[5,4-b]pyridin-4-ol: A Comprehensive Overview

The compound 6-(Cyclopropylmethyl)-3-ethyl-[1,2]oxazolo[5,4-b]pyridin-4-ol, identified by the CAS number 2138272-68-9, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of heterocyclic compounds, specifically the oxazolopyridine derivatives, which have garnered considerable attention due to their unique structural features and promising biological activities.

The structure of this compound is characterized by a fused bicyclic system consisting of an oxazole ring and a pyridine ring. The substitution pattern includes a cyclopropylmethyl group at position 6 and an ethyl group at position 3, along with a hydroxyl group at position 4. These substituents contribute to the molecule's stability, reactivity, and bioavailability, making it a valuable candidate for further exploration in drug discovery and materials science.

Recent studies have highlighted the potential of [1,2]oxazolo[5,4-b]pyridin derivatives as scaffolds for developing bioactive molecules. For instance, researchers have demonstrated that these compounds exhibit potent antioxidant and anti-inflammatory properties, which could be harnessed in the development of novel therapeutic agents. Additionally, the presence of the cyclopropylmethyl group introduces unique steric and electronic effects that enhance the molecule's interactions with biological targets.

In terms of synthesis, the construction of this compound involves a multi-step process that typically begins with the preparation of key intermediates such as cyclopropylmethanol and ethyl-substituted pyridine derivatives. Advanced coupling reactions and cyclization techniques are employed to assemble the final product. The optimization of these synthetic routes has been a focal point for chemists aiming to improve yield and purity while maintaining scalability for industrial applications.

The pharmacological evaluation of this compound has revealed its potential as a modulator of cellular signaling pathways involved in inflammation and oxidative stress. Preclinical studies suggest that it may serve as a lead compound for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to inhibit key enzymes associated with these pathways underscores its value in drug development pipelines.

From a materials science perspective, the structural integrity and functional groups present in this compound make it an attractive candidate for applications in organic electronics and catalysis. The oxazole-pyridine fusion imparts aromatic stability and conjugation properties that are desirable in designing advanced materials with tailored electronic characteristics.

In conclusion, 6-(Cyclopropylmethyl)-3-ethyl-[1,2]oxazolo[5,4-b]pyridin-4-ol represents a cutting-edge molecule with diverse potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and pharmacology, positions it as a promising candidate for future research and development efforts.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd